Cas no 17231-94-6 (3,5-Dichlorothiophenol)

• Product Name: 3,5-Dichlorothiophenol
• CAS No: 17231-94-6
• MF: C₆H₄Cl₂S
• MW: 179.066958427429
• MDL: MFCD00041423
• CID: 50693
• PubChem ID: 87568365
• Update Time: 2025-08-05

3,5-Dichlorothiophenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro Thiophenol
• Dichlorobenzenthiol
• 3,5-Dichlorobenzenethiol
• 3,5-Dichlorobenzenthiol
• 3,5-DICHLOROTHIOPHEN
• 3,5-Dichlorothiophenole
• 3,5-Dichlorobenzene-1-thiol
• 3,5-Dichlorobenzenethiol, 3,5-Dichlorophenyl mercaptan
• 3,5-Dichlorothiophenol
• 3,5-DICHLOROTHIOPHENOL / 3,5-DICHLOROBENZENETHIOL
• WRXIPCQPHZMXOO-UHFFFAOYSA-N
• PubChem6804
• 3,5-dichloro-thiophenol
• 3,5-dichloro-benzenethiol
• 3,5-Dichlorophenyl mercaptan
• Benzenethiol, 3,5-dichloro-
• 3,5-bis(chloranyl)benzenethiol
• OR0770
• BBL100273
• STL497387
• SBB058939
• FC
• D1905
• J-511311
• AKOS005254598
• DTXSID40371125
• 17231-94-6
• EN300-83295
• CS-0149452
• 3,5-Dichlorobenzenethiol, 97%
• D89941
• SCHEMBL441794
• LS-13115
• FT-0614580
• A811402
• MFCD00041423
• DB-043892

• MDL： MFCD00041423
• Inchi： 1S/C6H4Cl2S/c7-4-1-5(8)3-6(9)2-4/h1-3,9H
• InChI Key： WRXIPCQPHZMXOO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)S)Cl
• BRN： 2041184

Computed Properties

• Exact Mass: 177.94100
• Monoisotopic Mass: 177.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.7
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: White crystals to cast
• Density: 1.4210
• Melting Point: 62.0 to 65.0 deg-C
• Boiling Point: 114°C/8mmHg(lit.)
• Flash Point: 270-272°C
• Refractive Index: 1.619
• PSA: 38.80000
• LogP: 3.28210
• Sensitiveness: Stench
• Solubility: Uncertain

3,5-Dichlorothiophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Packing Group：II
• Risk Phrases：R36/37/38
• Packing Group：II
• HazardClass：IRRITANT, STENCH
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3,5-Dichlorothiophenol

3,5-Dichlorothiophenol: A Comprehensive Overview

3,5-Dichlorothiophenol, also known as 3,5-dichlorobenzene thiol or 3,5-dichlorothiobenzene, is a chemical compound with the CAS number 17231-94-6. This compound belongs to the class of thiophenols, which are organic sulfur-containing compounds derived from thiophene. The molecule consists of a benzene ring substituted with two chlorine atoms at the 3 and 5 positions and a thiol (-SH) group at the 1 position. The presence of the thiol group imparts unique chemical properties to this compound, making it a subject of interest in various fields of research and industrial applications.

The synthesis of 3,5-dichlorothiophenol typically involves the reaction of 3,5-dichlorobenzene with sulfur under specific conditions. This compound is known for its stability and reactivity due to the electron-withdrawing effect of the chlorine atoms and the nucleophilic nature of the thiol group. Recent studies have explored its potential as a building block in organic synthesis, particularly in the construction of bioactive molecules and advanced materials.

In terms of applications, 3,5-dichlorothiophenol has been utilized in the development of novel materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable ligand in catalysis and sensing applications. For instance, researchers have reported its use in creating highly selective sensors for heavy metal ions like mercury and lead. These findings highlight its potential in environmental monitoring and remediation technologies.

The chemical properties of 3,5-dichlorothiophenol also make it a promising candidate in drug discovery. Its sulfur atom can participate in hydrogen bonding and metal coordination, which are critical for bioactivity. Recent studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for therapeutic development.

In addition to its chemical applications, 3,5-dichlorothiophenol has been studied for its environmental impact. While it is not classified as a hazardous substance under normal conditions, its degradation pathways and toxicity to aquatic organisms are areas of ongoing research. Understanding these aspects is crucial for ensuring safe handling and disposal practices in industrial settings.

The growing interest in green chemistry has led to innovative methods for synthesizing 3,5-dichlorothiophenol. For example, researchers have developed catalytic processes that reduce waste generation and improve yield. These advancements not only enhance the sustainability of production but also pave the way for larger-scale applications.

In conclusion, 3,5-dichlorothiophenol is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in both academic and industrial contexts.